![molecular formula C18H24N2O4S B5431238 N'-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylsulfamide](/img/structure/B5431238.png)
N'-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylsulfamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylsulfamide, also known as NBMD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. NBMD is a sulfamide derivative that has been synthesized through a series of chemical reactions and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of N'-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylsulfamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and the regulation of inflammation. This compound has been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression and cell growth.
Biochemical and Physiological Effects:
This compound has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the expression of certain genes that are involved in the regulation of cell growth and proliferation. This compound has been found to reduce the levels of inflammatory cytokines and oxidative stress markers in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylsulfamide is its potential therapeutic properties, which make it a promising candidate for the development of new drugs for the treatment of cancer and inflammatory diseases. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound has been found to have low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N'-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylsulfamide. One area of interest is the development of new drug formulations that can improve the solubility and bioavailability of this compound. Another area of interest is the investigation of the potential synergistic effects of this compound with other anti-cancer and anti-inflammatory agents. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to determine its potential toxicity and safety in humans.
Synthesis Methods
The synthesis of N'-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylsulfamide involves the reaction of N-methylsulfamide with benzyl bromide in the presence of a base, followed by the addition of 3,4-dimethoxyphenylethylamine. The reaction mixture is then heated and stirred to obtain the final product.
Scientific Research Applications
N'-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylsulfamide has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has been found to inhibit the growth and proliferation of cancer cells in various in vitro and in vivo studies. It has also been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases.
properties
IUPAC Name |
4-[2-[benzylsulfamoyl(methyl)amino]ethyl]-1,2-dimethoxybenzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4S/c1-20(25(21,22)19-14-16-7-5-4-6-8-16)12-11-15-9-10-17(23-2)18(13-15)24-3/h4-10,13,19H,11-12,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNPSBRRVRPNNKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC1=CC(=C(C=C1)OC)OC)S(=O)(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.